Cas no 2679817-99-1 (rac-(2R,3R)-2-(propan-2-yl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid)

• Product Name: rac-(2R,3R)-2-(propan-2-yl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid
• CAS No: 2679817-99-1
• MF: C₁₀H₁₄F₃NO₃
• MW: 253.218273639679
• CID: 5644118
• PubChem ID: 165906442
• Update Time: 2025-10-18

rac-(2R,3R)-2-(propan-2-yl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(2R,3R)-2-(propan-2-yl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid
• EN300-28279273
• 2679817-99-1

• Inchi： 1S/C10H14F3NO3/c1-5(2)7-6(8(15)16)3-4-14(7)9(17)10(11,12)13/h5-7H,3-4H2,1-2H3,(H,15,16)/t6-,7-/m1/s1
• InChI Key： DVLMPTULCDDWBA-RNFRBKRXSA-N
• SMILES： FC(C(N1CC[C@@H](C(=O)O)[C@H]1C(C)C)=O)(F)F

Computed Properties

• Exact Mass: 253.09257779g/mol
• Monoisotopic Mass: 253.09257779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 57.6Ų

Additional information on rac-(2R,3R)-2-(propan-2-yl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid

Rac-(2R,3R)-2-(Propan-2-yl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic Acid (CAS No. 2679817-99-1)

Rac-(2R,3R)-2-(Propan-2-yl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid (CAS No. 2679817-99-1) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrrolidine ring, a trifluoroacetyl group, and an isopropyl substituent. These structural elements contribute to its potential utility in various therapeutic applications.

The racemic form of this compound, denoted by the prefix "rac-", indicates that it is a mixture of two enantiomers. Enantiomers are mirror-image isomers that are non-superimposable, and they can exhibit different biological activities. The presence of both enantiomers in the racemic mixture can be advantageous in certain drug development processes, as it allows for the evaluation of their individual properties and potential synergistic effects.

The pyrrolidine ring is a five-membered heterocyclic structure that is commonly found in many biologically active compounds. It provides structural rigidity and can influence the conformational flexibility of the molecule, which is crucial for its interaction with biological targets. The trifluoroacetyl group introduces significant electron-withdrawing effects and hydrophobicity, which can enhance the compound's stability and bioavailability. The isopropyl substituent adds steric bulk and can modulate the compound's binding affinity to specific receptors or enzymes.

Recent studies have highlighted the potential of Rac-(2R,3R)-2-(Propan-2-yl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key enzymes involved in signal transduction pathways and are often implicated in diseases such as cancer and inflammatory disorders. The ability to selectively target these kinases makes this compound a promising lead for further drug development.

In addition to its kinase inhibitory properties, this compound has also been investigated for its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in cellular signaling and are important targets for many drugs. Studies have demonstrated that Rac-(2R,3R)-2-(Propan-2-yl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid can modulate the activity of specific GPCRs, suggesting its potential use in treating conditions such as pain and neurological disorders.

The synthesis of Rac-(2R,3R)-2-(Propan-2-yl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid has been optimized using modern synthetic methods to ensure high yields and purity. These methods typically involve multistep reactions that include the formation of the pyrrolidine ring, introduction of the trifluoroacetyl group, and attachment of the isopropyl substituent. The racemic mixture can be obtained through chiral resolution techniques or by direct synthesis using achiral starting materials.

The physicochemical properties of this compound have been extensively characterized. It has been found to have good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and moderate solubility in water. Its stability under various conditions has also been evaluated, with results indicating that it remains stable at room temperature and under standard storage conditions. These properties make it suitable for use in both laboratory research and preclinical studies.

In preclinical studies, Rac-(2R,3R)-2-(Propan-2-yl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid has shown promising results in animal models of various diseases. For example, it has demonstrated efficacy in reducing tumor growth in xenograft models of cancer and has shown anti-inflammatory effects in models of inflammatory diseases such as arthritis. These findings underscore its potential as a therapeutic agent and warrant further investigation.

The safety profile of this compound is another important aspect that has been studied. Toxicological evaluations have indicated that it has low toxicity at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. However, further studies are needed to fully understand its long-term safety and potential side effects.

In conclusion, Rac-(2R,3R)-2-(Propan-2-yl)-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid (CAS No. 2679817-99-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further drug development. Ongoing research continues to explore its mechanisms of action and optimize its use in clinical settings.